Cas no 54828-46-5 (1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid)

• Product Name: 1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid
• CAS No: 54828-46-5
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1113744
• PubChem ID: 715771
• Update Time: 2025-04-20

1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methyl-4-nitro-1H-Imidazole-5-carboxylic acid
• HMS3363H18
• STK682533
• CS-0327004
• AKOS005596963
• CHEMBL1714961
• 54828-46-5
• 3H-Imidazole-4-carboxylic acid, 3-ethyl-2-methyl-5-nitro-
• HMS2637E17
• MLS000674999
• SMR000313602
• 3-ethyl-2-methyl-5-nitroimidazole-4-carboxylic acid
• QYHPUUXKSYAIAW-UHFFFAOYSA-N

• Inchi： 1S/C7H9N3O4/c1-3-9-4(2)8-6(10(13)14)5(9)7(11)12/h3H2,1-2H3,(H,11,12)
• InChI Key： QYHPUUXKSYAIAW-UHFFFAOYSA-N
• SMILES： OC(C1=C([N+](=O)[O-])N=C(C)N1CC)=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles